Cas no 234753-18-5 ((2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester)

• Product Name: (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester
• CAS No: 234753-18-5
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 6794708
• PubChem ID: 15691890
• Update Time: 2025-10-24

(2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 234753-18-5
• (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester
• ethyl N-[2-(ethoxycarbonylamino)-1,2-diphenylethyl]carbamate

• Inchi： 1S/C20H24N2O4/c1-3-25-19(23)21-17(15-11-7-5-8-12-15)18(22-20(24)26-4-2)16-13-9-6-10-14-16/h5-14,17-18H,3-4H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： XLVUNZREAKZJQV-UHFFFAOYSA-N
• SMILES： O(CC)C(NC(C1C=CC=CC=1)C(C1C=CC=CC=1)NC(=O)OCC)=O

Computed Properties

• Exact Mass: 356.17360725g/mol
• Monoisotopic Mass: 356.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.7Ų

Additional information on (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester

Professional Introduction to (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester (CAS No. 234753-18-5)

Compound with the CAS number 234753-18-5 and the product name (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The detailed exploration of this molecule not only highlights its chemical composition but also delves into its pharmacological significance and emerging research applications.

The molecular structure of (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester encompasses a complex arrangement of aromatic rings and functional groups, which contribute to its distinctive reactivity and biological activity. Specifically, the presence of an ethoxycarbonylamino group and a diphenyl-substituted ethyl chain imparts unique electronic and steric properties to the molecule. These features make it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The diphenyl group, for instance, is well-known for its role in enhancing binding affinity to biological targets, while the ethoxycarbonylamino moiety can serve as a crucial pharmacophore in drug design. Current research indicates that such structural elements are pivotal in modulating enzyme activity and receptor interactions, making this compound a promising candidate for further investigation.

One of the most compelling aspects of (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester is its potential application in the synthesis of bioactive molecules. Studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on various enzymes implicated in inflammatory and metabolic disorders. For instance, preliminary studies suggest that modifications to the diphenyl ring can enhance binding affinity to cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The ethoxycarbonylamino group also plays a critical role in determining the pharmacokinetic properties of this compound. Research indicates that this moiety can influence solubility and metabolic stability, factors that are essential for drug efficacy and safety. By optimizing these structural features, chemists can develop analogs with improved pharmacokinetic profiles, thereby enhancing their therapeutic potential.

Moreover, the versatility of (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester extends beyond its role as a synthetic intermediate. Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. This approach has been particularly useful in identifying lead compounds for drug development. By leveraging computational models, scientists can rapidly screen large libraries of derivatives to identify those with optimal binding affinities and minimal toxicity.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates. These algorithms can analyze vast datasets to identify patterns that correlate with biological activity, thereby guiding synthetic efforts towards more effective molecules. In this context, (2-Ethoxycarbonylamino-1,2-diphenyl-ethyl)-carbamic acid ethyl ester serves as an excellent scaffold for developing novel therapeutic agents.

In conclusion, the compound with CAS number 234753-18-5 represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential applications in treating various diseases. As research continues to uncover new pharmacological targets and develop innovative synthetic methodologies, compounds like this one are poised to play a crucial role in the next generation of therapeutics.